Cas no 2680815-46-5 (benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate)

• Product Name: benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate
• CAS No: 2680815-46-5
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 5636242
• PubChem ID: 165922082
• Update Time: 2025-05-20

benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292108
• 2680815-46-5
• benzyl N-[3-cyano-4-(propan-2-yloxy)phenyl]carbamate
• benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate

• Inchi： 1S/C18H18N2O3/c1-13(2)23-17-9-8-16(10-15(17)11-19)20-18(21)22-12-14-6-4-3-5-7-14/h3-10,13H,12H2,1-2H3,(H,20,21)
• InChI Key： MEKKTPLEKYSDPB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C#N)NC(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate

Introduction to Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate (CAS No. 2680815-46-5)

Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate, with the CAS number 2680815-46-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry and agrochemicals. The structural features of this molecule, particularly the presence of a cyano group and an alkoxy substituent, contribute to its unique chemical properties and potential biological activities.

The molecular structure of Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate consists of a benzene ring substituted with a carbamate group at the 4-position and a cyano group at the 3-position. Additionally, there is a propan-2-yloxy group attached to the benzene ring at the 4-position. This specific arrangement of functional groups makes the compound a promising candidate for further investigation in various chemical and biological contexts.

In recent years, there has been a growing interest in carbamate derivatives due to their potential as pharmacological agents. Carbamates are known to exhibit a wide range of biological activities, including insecticidal, herbicidal, and pharmaceutical properties. The cyano group in Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate introduces a polar character to the molecule, which can influence its solubility and reactivity. The propan-2-yloxy group adds another layer of functionality, potentially enhancing the compound's interactions with biological targets.

One of the key areas of research involving this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both a cyano group and an alkoxy group provides multiple sites for further chemical modification, making it a versatile building block for drug discovery and development. Researchers have been exploring various synthetic routes to functionalize this molecule, aiming to create novel compounds with enhanced biological activity.

Recent studies have also focused on the pharmacological properties of carbamate derivatives. For instance, some carbamates have shown promise as kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The structural features of Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate suggest that it may interact with specific enzymatic targets, potentially leading to therapeutic effects.

The synthesis of Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate involves several key steps that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the alkoxy group is often introduced through etherification processes. These synthetic steps must be carefully optimized to ensure high yields and purity of the final product.

In addition to its potential pharmaceutical applications, this compound has also been studied for its agrochemical properties. Carbamates are widely used as pesticides due to their effectiveness against a broad spectrum of pests. The unique structure of Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate may make it an effective candidate for developing new crop protection agents.

The environmental impact of carbamate-based compounds is another area of concern. While they are effective in controlling pests, their persistence in the environment can pose risks to non-target organisms. Research is ongoing to develop more environmentally friendly carbamates that maintain efficacy while reducing ecological impact.

In conclusion, Benzyl N-3-cyano-4-(propan-2-yloxy)phenylcarbamate (CAS No. 2680815-46-5) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, while its functional groups suggest possible biological activities. Continued research into this compound will likely uncover new uses and applications, further solidifying its importance in chemical and biological sciences.